Cas no 1564829-77-1 (3,5-DIFLUORO-4-(METHYLSULFANYL)BENZENE-1-SULFONYL CHLORIDE)

• Product Name: 3,5-DIFLUORO-4-(METHYLSULFANYL)BENZENE-1-SULFONYL CHLORIDE
• CAS No: 1564829-77-1
• MF: C₇H₅ClF₂O₂S₂
• MW: 258.693205595016
• MDL: MFCD26928909
• CID: 5245022
• Update Time: 2025-10-19

3,5-DIFLUORO-4-(METHYLSULFANYL)BENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3,5-difluoro-4-(methylthio)-
• 3,5-DIFLUORO-4-(METHYLSULFANYL)BENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD26928909
• Inchi： 1S/C7H5ClF2O2S2/c1-13-7-5(9)2-4(3-6(7)10)14(8,11)12/h2-3H,1H3
• InChI Key： HDZIHYMIMXQETB-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(F)=C(SC)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3,5-DIFLUORO-4-(METHYLSULFANYL)BENZENE-1-SULFONYL CHLORIDE

3,5-DIFLUORO-4-(METHYLSULFANYL)BENZENE-1-SULFONYL CHLORIDE: A Comprehensive Overview

The compound 3,5-DIFLUORO-4-(METHYLSULFANYL)BENZENE-1-SULFONYL CHLORIDE (CAS No. 1564829-77-1) is a highly specialized organic chemical with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with fluorine atoms at positions 3 and 5, a methanesulfinyl group at position 4, and a sulfonyl chloride group at position 1. The combination of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of sulfonating agents like this compound in the synthesis of bioactive molecules. The sulfonyl chloride group is particularly reactive, making it an ideal candidate for nucleophilic substitutions. This property has been exploited in the development of novel drug delivery systems and in the modification of polymer surfaces for enhanced biocompatibility. Researchers have also explored the use of this compound in the synthesis of sulfonamides, which are widely used as intermediates in the pharmaceutical industry.

The presence of fluorine atoms at positions 3 and 5 introduces electronic effects that can influence the reactivity and stability of the molecule. Fluorine substitution is known to enhance lipophilicity and improve metabolic stability, which are critical factors in drug design. Recent advancements in computational chemistry have allowed scientists to model the electronic distribution of this compound, providing deeper insights into its reactivity and potential applications.

The methanesulfinyl group at position 4 adds another layer of functionality to this compound. This group is known for its ability to act as a leaving group in certain reactions, facilitating the formation of new chemical bonds. In recent years, this property has been utilized in the synthesis of advanced materials, such as stimuli-responsive polymers and self-healing coatings. The combination of this group with the sulfonyl chloride functionality makes this compound a valuable building block in modern organic synthesis.

From an environmental perspective, understanding the degradation pathways of 3,5-DIFLUORO-4-(METHYLSULFANYL)BENZENE-1-SULFONYL CHLORIDE is crucial for assessing its impact on ecosystems. Recent studies have focused on its biodegradation under various conditions, revealing that it undergoes hydrolysis under alkaline conditions to form corresponding sulfonic acids. These findings are essential for ensuring safe handling and disposal practices in industrial settings.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and sulfonation reactions. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity. Researchers have optimized these steps by employing catalytic systems and green chemistry principles, reducing the environmental footprint of its production.

Looking ahead, the potential applications of 3,5-DIFLUORO-4-(METHYLSULFANYL)BENZENE-1-SULFONYL CHLORIDE are expected to expand further with advancements in nanotechnology and biotechnology. Its ability to serve as a versatile linker or functionalizing agent makes it a promising candidate for developing next-generation materials with tailored properties.